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Compound of Interest

Compound Name: 8-Chloropyrido[2,3-b]pyrazine

CAS No.: 1392428-92-0

Cat. No.: B2912194

Get Quote

Executive Summary
8-Chloropyrido[2,3-b]pyrazine (CAS: 1392428-92-0) represents a critical heterocyclic

building block in modern medicinal chemistry. Belonging to the class of fused diaza-

heterocycles, this scaffold is increasingly utilized in the discovery of kinase inhibitors

(specifically PI3K and p38 MAP kinase) and TRPV1 antagonists. Its planar, electron-deficient

architecture allows for precise pi-stacking interactions within ATP-binding pockets, while the C-

8 chlorine substituent provides a strategic handle for cross-coupling reactions (Suzuki-Miyaura,

Buchwald-Hartwig) to elaborate complex structure-activity relationships (SAR).

This guide provides a definitive physicochemical profile, synthetic logic, and safety protocols for

researchers utilizing this scaffold.

Physicochemical Core
The following data characterizes the specific 8-chloro isomer. Researchers must differentiate

this from the 2-chloro or 3-chloro isomers, which possess distinct reactivities.
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Property Value Verification Status

Chemical Name 8-Chloropyrido[2,3-b]pyrazine Validated (CAS)

CAS Registry Number 1392428-92-0 Verified

Molecular Formula C₇H₄ClN₃ Calculated

Molecular Weight 165.58 g/mol Verified

Exact Mass 165.009 g/mol Isotopic

SMILES
ClC1=C2C(N=CC=N2)=NC=C

1
Structural Key

Appearance Pale yellow to orange solid Experimental

Solubility
DMSO, Methanol, DCM (Low

in water)
Experimental

pKa (Calculated) ~1.1 (Conjugate acid) Predicted

Structural Visualization
The molecule consists of a pyridine ring fused to a pyrazine ring.[1][2][3] The "8-chloro"

designation places the halogen on the pyridine ring, adjacent to the ring fusion, creating a

steric and electronic environment distinct from the 6- or 7-positions.

Figure 1: Connectivity of 8-Chloropyrido[2,3-b]pyrazine highlighting the C-8 functionalization site.
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Synthetic Methodologies
The synthesis of 8-chloropyrido[2,3-b]pyrazine generally follows the condensation of a

diaminopyridine precursor with a 1,2-dicarbonyl compound. The regiochemistry is dictated by

the nucleophilicity of the amines in the pyridine precursor.

Protocol A: Condensation Strategy (Authoritative Route)
This method is preferred for its scalability and atom economy.

Reagents:

Precursor: 2,3-Diamino-4-chloropyridine (Critical for 8-chloro placement).

Carbonyl Source: Glyoxal (40% aq. solution) or Glyoxal bis(sodium bisulfite) adduct.

Solvent: Ethanol or Water/Ethanol mix.

Catalyst: None usually required; mild acid (AcOH) can accelerate.

Step-by-Step Workflow:

Dissolution: Dissolve 1.0 eq of 2,3-diamino-4-chloropyridine in Ethanol (10 mL/mmol).

Addition: Add 1.2 eq of Glyoxal solution dropwise at room temperature.

Reflux: Heat the mixture to reflux (80°C) for 2–4 hours. Monitor via TLC (Mobile phase: 5%

MeOH in DCM).

Workup: Cool to 0°C. The product often precipitates.

Purification: Filter the precipitate. If no precipitate forms, evaporate solvent and purify via

silica gel flash chromatography (Gradient: 0-50% EtOAc/Hexanes).

Mechanism & Causality: The reaction proceeds via a double Schiff base formation. The more

nucleophilic amine (typically at C2 of pyridine) attacks the more electrophilic aldehyde first,

followed by cyclization. The 4-chloro substituent on the pyridine ring directs the fusion to yield

the 8-chloro isomer in the final aromatic system.
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Figure 2: Synthetic pathway via condensation of diaminopyridine with glyoxal.
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Medicinal Chemistry Applications
The 8-chloropyrido[2,3-b]pyrazine scaffold acts as a bioisostere for quinoline and

quinazoline, offering improved solubility and distinct hydrogen bonding patterns.

Kinase Inhibition (PI3K/mTOR)
The nitrogen atoms at positions 1 and 4 of the pyrazine ring can accept hydrogen bonds from

the hinge region of kinase enzymes (e.g., Val851 in PI3Kα). The 8-chloro group projects into

the solvent-exposed region or a hydrophobic pocket, depending on the binding mode, allowing

for the attachment of solubilizing groups (e.g., piperazines) via S_NAr displacement.

TRPV1 Antagonism
Research indicates that replacing 1,8-naphthyridine cores with pyrido[2,3-b]pyrazine reduces

the potential for reactive metabolite formation (e.g., covalent binding risks), improving the

safety profile of TRPV1 antagonists used for pain management.[1]

Late-Stage Functionalization
The C-8 chlorine is highly activated for Nucleophilic Aromatic Substitution (S_NAr) due to the

electron-withdrawing nature of the fused pyrazine ring.

Reactivity Order: C-8 > C-6 (if substituted).

Common Transformations:
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S_NAr: Reaction with amines, alkoxides, or thiols.

Suzuki Coupling: Reaction with aryl boronic acids to install biaryl systems.

Safety & Handling (MSDS Summary)
Hazard Classification (GHS):

Signal Word: Warning

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4][5]

Handling Protocol:

PPE: Wear nitrile gloves, safety goggles, and a lab coat.

Inhalation: Use within a chemical fume hood to avoid dust inhalation.

Storage: Store at -20°C (long term) or 2-8°C (short term) under an inert atmosphere

(Argon/Nitrogen). The compound is stable but should be protected from moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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